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Compound of Interest

Compound Name: Dimethyl 4-Acetoxyisophthalate
CAS No.: 71932-29-1
Cat. No.: B1290582

Get Quote

This guide provides a comprehensive technical overview of Dimethyl 4-Acetoxyisophthalate,
a specialty chemical with significant potential in polymer science and as a versatile building
block in organic synthesis. It is intended for researchers, scientists, and professionals in drug
development and materials science who require a deep understanding of this compound's
properties and applications.

Introduction: The Isophthalate Core and the
Significance of Acetoxy Functionalization

Isophthalic acid and its derivatives are fundamental components in the synthesis of a wide
array of polymers, most notably polyesters. The meta-substitution pattern of the carboxyl
groups on the benzene ring imparts unique structural characteristics to these polymers,
influencing their thermal and mechanical properties. Dimethyl isophthalate, the dimethyl ester
of isophthalic acid, is a widely used monomer in this context[1][2].
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The introduction of a 4-acetoxy group to the dimethyl isophthalate backbone, yielding Dimethyl
4-Acetoxyisophthalate, significantly alters the electronic and steric properties of the molecule.
This functionalization opens up new avenues for its application, particularly in the synthesis of
advanced polymers with tailored properties and as an intermediate in the preparation of more
complex molecules for pharmaceutical and materials science research.

Chemical Structure and Properties

Dimethyl 4-Acetoxyisophthalate, also known as 4-Acetoxyisophthalic Acid Dimethyl Ester,
possesses the chemical formula C12H1206 and a molecular weight of 252.22 g/mol .

Table 1: Physicochemical Properties of Dimethyl 4-Acetoxyisophthalate

Property Value Source

Tokyo Chemical Industry Co.,

CAS Number 71932-29-1
Ltd.
Molecular Formula C12H1206 Calculated
Molecular Weight 252.22 g/mol Calculated
White to almost white Tokyo Chemical Industry Co.,
Appearance
powder/crystal Ltd.
) Tokyo Chemical Industry Co.,
Purity >98.0% (GC)

Ltd.

The structure of Dimethyl 4-Acetoxyisophthalate is characterized by a central benzene ring
with two methyl ester groups at positions 1 and 3, and an acetoxy group at position 4. This
arrangement influences the molecule's reactivity and potential for incorporation into polymer
chains.

Synthesis of Dimethyl 4-Acetoxyisophthalate

The primary route for the synthesis of Dimethyl 4-Acetoxyisophthalate is through the
acetylation of its precursor, Dimethyl 4-Hydroxyisophthalate. This reaction is a classic example
of esterification, where the hydroxyl group of the phenol is converted to an acetate ester.
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Synthesis Workflow

The synthesis involves a straightforward, yet crucial, two-step process starting from 4-
hydroxyisophthalic acid. The first step is the esterification of the carboxylic acid groups,
followed by the acetylation of the phenolic hydroxyl group.

Esterification

Acetylation
(4-Hydroxyisophthalic Acid) (.g., MeOH, H2S0s) (Dimethyl 4-Hydroxyisophthalate)49'g" Acetic Anhydride, Pyridine) , (Dimethyl 4-Acetoxyisophthalate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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